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Compound of Interest

Compound Name: 19-Epi-scholaricine

Cat. No.: B14021939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 19-Epi-scholaricine. The following guidance is designed to

ensure a safe laboratory environment and to build a foundation of trust in our commitment to

your safety beyond the product itself.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 19-Epi-scholaricine is not readily available, data

from studies on indole alkaloids from Alstonia scholaris, the natural source of this compound,

and the general safety profile of indoles, allow for a robust assessment of potential hazards.

19-Epi-scholaricine is one of the major indole alkaloids found in the leaves of Alstonia

scholaris.[1]

Summary of Toxicological Data:
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Compound/Extract Test Species
Route of
Administration

Key Findings

19-Epi-scholaricine Mice Oral

Maximum Tolerated

Dose (MTD) > 2.0

g/kg body weight. No

abnormalities

observed in internal

organs.[1]

Scholaricine Mice Oral

Maximum Tolerated

Dose (MTD) < 0.75

g/kg body weight.[1]

Indole Alkaloid Extract

from A. scholaris

Various (in vitro and in

vivo)
Oral

No evidence of

genotoxicity,

mutagenicity, or

clastogenicity. No

adverse effects on

nervous,

cardiovascular, or

respiratory systems

were noted in safety

pharmacology studies.

[2][3]

Indole (parent

compound)
- -

Harmful if swallowed,

toxic in contact with

skin, causes serious

eye irritation, and is

very toxic to aquatic

life.

Based on the available data, while 19-Epi-scholaricine itself appears to have a relatively low

acute toxicity, the general characteristics of indole alkaloids and the parent indole structure

necessitate careful handling to minimize exposure.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 19-Epi-scholaricine in solid (powder) or

solution form.

PPE Category Item Specification

Hand Protection Nitrile gloves

Double-gloving is

recommended, especially

when handling the pure

compound or concentrated

solutions.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat Fully buttoned.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder form to prevent

inhalation.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 19-Epi-scholaricine during

routine laboratory procedures.

Experimental Workflow for Handling 19-Epi-scholaricine
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Experimental Workflow for Handling 19-Epi-scholaricine

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Prepare a designated, clean workspace

Gather all necessary materials and reagents

Weigh the solid compound in a chemical fume hood

Dissolve in an appropriate solvent

Perform the experiment

Decontaminate workspace and equipment

Segregate and dispose of waste

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 19-Epi-scholaricine.
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Emergency Procedures
Incident Procedure

Skin Contact

1. Immediately remove contaminated clothing.2.

Flush the affected area with copious amounts of

water for at least 15 minutes.3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.2. Remove contact

lenses if present and easy to do so.3. Seek

immediate medical attention.

Inhalation

1. Move the individual to fresh air.2. If not

breathing, give artificial respiration.3. Seek

immediate medical attention.

Ingestion
1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Seek immediate medical attention.

Spill

1. Evacuate the area.2. Wear appropriate PPE,

including respiratory protection.3. For small

spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal.4. For large spills, contact

your institution's environmental health and

safety department.

Disposal Plan
All waste containing 19-Epi-scholaricine must be treated as hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14021939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14021939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Solid Waste
- Collect in a clearly labeled, sealed container.-

Do not mix with other waste streams.

Liquid Waste

- Collect in a labeled, sealed, and compatible

waste container.- Segregate halogenated and

non-halogenated solvent waste if applicable.

Contaminated Labware

- Disposable items (e.g., gloves, pipette tips)

should be placed in a designated hazardous

waste container.- Reusable glassware should be

decontaminated with an appropriate solvent

before washing.

All waste must be disposed of through your institution's licensed hazardous waste

management vendor. Ensure that all waste containers are properly labeled with the contents

and associated hazards.

Logical Relationship for Waste Disposal
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Waste Disposal Logical Flow

Waste Generation

Segregation

Disposal

Solid 19-Epi-scholaricine Waste

Place in separate, clearly labeled, sealed hazardous waste containers

Liquid 19-Epi-scholaricine Waste Contaminated PPE and Labware

Arrange for pickup by Environmental Health & Safety (EHS)

Disposal via a licensed hazardous waste vendor (typically incineration)

Click to download full resolution via product page

Caption: The logical flow for the proper disposal of waste containing 19-Epi-scholaricine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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